Cas no 891101-72-7 (2-methyl-N-{4-3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide)

• Product Name: 2-methyl-N-{4-3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• CAS No: 891101-72-7
• MF: C₂₄H₁₈N₆O
• MW: 406.43932390213
• CID: 6251148
• PubChem ID: 7532582
• Update Time: 2025-06-15

2-methyl-N-{4-3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{4-3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• 2-methyl-N-{4-[3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide
• AKOS024654497
• F2508-0681
• 2-methyl-N-[4-(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• SR-01000913352
• SR-01000913352-1
• 891101-72-7
• 2-methyl-N-(4-(3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• Inchi： 1S/C24H18N6O/c1-16-6-2-3-7-19(16)24(31)26-18-11-9-17(10-12-18)20-13-14-22-27-28-23(30(22)29-20)21-8-4-5-15-25-21/h2-15H,1H3,(H,26,31)
• InChI Key： JWKDKXVMNPRJQR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC1C=CC(=CC=1)C1C=CC2=NN=C(C3C=CC=CN=3)N2N=1

Computed Properties

• Exact Mass: 406.15420922g/mol
• Monoisotopic Mass: 406.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-methyl-N-{4-3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

Introduction to 2-Methyl-N-{4-[3-(Pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide (CAS No. 891101-72-7)

2-Methyl-N-{4-[3-(Pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide (CAS No. 891101-72-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyridazines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide is characterized by a central triazolopyridazine core linked to a substituted benzamide moiety. The presence of the pyridine ring and the methyl group on the benzamide further enhances its pharmacological profile. This unique structural arrangement confers the compound with high binding affinity to various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide has also shown promising anti-cancer effects. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for further development as an orally administered therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the compound's potential as a novel therapeutic option for various diseases.

In conclusion, 2-methyl-N-{4-[3-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide (CAS No. 891101-72-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.